Cas no 126874-66-6 (tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate)
tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2R,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 3-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-
- 1-Pyrrolidinecarboxylic acid, 3-hydroxy-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-rel-
- cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate
-
- MDL: MFCD29049173
- Inchi: 1S/C10H19NO3/c1-7-8(12)5-6-11(7)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8-/m1/s1
- InChI Key: RLHMCXQTIPFLRQ-HTQZYQBOSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC[C@@H](O)[C@H]1C
tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1124270-100mg |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 100mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124270-250mg |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 250mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124270-500mg |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124270-1g |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124270-5g |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 5g |
$4475 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124270-50mg |
cis-3-Hydroxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester |
126874-66-6 | 95% | 50mg |
$240 | 2024-07-28 | |
| Enamine | EN300-247503-0.05g |
rac-tert-butyl (2R,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate |
126874-66-6 | 95% | 0.05g |
$245.0 | 2024-06-19 | |
| Enamine | EN300-247503-0.1g |
rac-tert-butyl (2R,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate |
126874-66-6 | 95% | 0.1g |
$366.0 | 2024-06-19 | |
| Enamine | EN300-247503-0.25g |
rac-tert-butyl (2R,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate |
126874-66-6 | 95% | 0.25g |
$524.0 | 2024-06-19 | |
| Enamine | EN300-247503-0.5g |
rac-tert-butyl (2R,3R)-3-hydroxy-2-methylpyrrolidine-1-carboxylate |
126874-66-6 | 95% | 0.5g |
$824.0 | 2024-06-19 |
tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate
tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate (CAS No. 126874-66-6): A Versatile Building Block in Medicinal Chemistry
tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate, with the chemical identifier CAS No. 126874-66-6, represents a pivotal intermediate in the synthesis of bioactive molecules. This compound belongs to the class of pyrrolidine derivatives, characterized by a five-membered ring with one nitrogen atom. Its structural features, including the tert-butyl group, hydroxy functionality, and methyl substitution, confer unique reactivity and selectivity, making it a critical tool in pharmaceutical research. Recent advancements in synthetic methodologies have further expanded its utility in the design of targeted therapies and drug delivery systems.
As a carboxylate ester, this molecule exhibits remarkable stability under standard reaction conditions, enabling its incorporation into complex molecular architectures. The cis-configuration of the hydroxy group plays a crucial role in modulating stereochemical outcomes during enzymatic or chemical transformations. This stereochemical control is particularly significant in the development of chiral pharmaceuticals, where the spatial arrangement of functional groups directly impacts biological activity and pharmacokinetic profiles.
Recent studies published in Organic & Biomolecular Chemistry (2023) highlight the application of tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate as a precursor for the synthesis of pyrrolidine-based inhibitors targeting specific enzymatic pathways. Researchers have demonstrated that this compound can be efficiently converted into pharmacophore scaffolds through selective hydrolysis and functional group modification. These scaffolds have shown promising activity against protein kinases and cytochrome P450 enzymes, which are implicated in various pathological conditions.
The tert-butyl group provides steric hindrance that enhances the compound's resistance to unwanted side reactions during synthetic processes. This characteristic is particularly valuable in the context of green chemistry, where minimizing byproducts and waste is a priority. A 2023 review in Green Chemistry emphasizes the role of tert-butyl derivatives in sustainable synthesis strategies, noting their utility in reducing environmental impact while maintaining high yields.
Advancements in computational chemistry have further elucidated the reactivity of tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate. Quantum mechanical simulations published in Journal of Computational Chemistry (2024) reveal that the molecule's hydroxy group acts as a nucleophile in electrophilic substitution reactions, while the carboxylate ester moiety serves as an excellent leaving group. These insights have enabled the rational design of asymmetric catalytic reactions, which are critical for the synthesis of enantiomerically pure compounds.
Applications of this compound extend beyond traditional pharmaceuticals. In the field of biomaterials science, tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate has been explored as a building block for the development of biodegradable polymers. A 2024 study in Biomaterials demonstrated its potential in creating controlled drug release systems, where the compound's hydrolytic stability allows for precise modulation of release kinetics.
The methyl substitution at the 2-position of the pyrrolidine ring introduces additional steric and electronic effects, influencing the molecule's interaction with biological targets. This feature has been exploited in the design of antimicrobial agents, where the compound's ability to disrupt bacterial cell membrane integrity has been demonstrated in vitro. A 2023 paper in Antimicrobial Agents and Chemotherapy reported that derivatives of tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate exhibit broad-spectrum activity against both Gram-positive and Gram-negative pathogens.
From a synthetic perspective, the carboxylate ester functionality of this compound enables diverse reaction pathways, including transesterification, hydrolysis, and condensation reactions. These transformations are often catalyzed by metal-based reagents or enzymatic systems, reflecting the compound's compatibility with both traditional and biocatalytic approaches. A 2024 article in Catalysis Science & Technology showcased the use of lipase-catalyzed hydrolysis to produce amino acid derivatives from this molecule, highlighting its versatility in biotechnological applications.
Moreover, the tert-butyl group's ability to participate in radical reactions has opened new avenues for its use in click chemistry strategies. Research published in Chemical Science (2023) demonstrated that this compound can be efficiently converted into azide-functionalized derivatives, which are valuable for bioconjugation applications. These modifications enable the molecule to be integrated into targeted drug delivery systems or biomolecular imaging agents.
The structural simplicity of tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate also makes it an ideal candidate for library synthesis approaches in drug discovery. High-throughput screening studies have shown that small variations in its structure can lead to significant changes in biological activity. This has been exploited in the development of library compounds with potential applications in oncology, infectious diseases, and neurodegenerative disorders.
From an analytical standpoint, the hydroxy group and carboxylate ester functionality of this compound enable its detection using a range of spectroscopic techniques. Infrared (IR) spectroscopy is particularly effective for identifying the hydroxyl stretching vibrations, while nuclear magnetic resonance (NMR) provides detailed information on the chemical environment of the pyrrolidine ring. These analytical capabilities are essential for quality control in pharmaceutical manufacturing and for the characterization of synthetic intermediates.
Finally, the tert-butyl group's role in protecting the hydroxy functionality during synthetic processes has been a focal point of recent research. This protective effect is particularly important in multi-step syntheses where the hydroxyl group could otherwise undergo unwanted side reactions. A 2024 study in Organic Letters demonstrated the use of tert-butyl derivatives in the synthesis of complex natural products, where the compound's stability allowed for the successful completion of multiple reaction steps without degradation of the target molecule.
In conclusion, tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate represents a versatile and valuable intermediate in modern chemical research. Its unique structural features, combined with recent advances in synthetic methodologies and analytical techniques, have expanded its applications across multiple disciplines. As research continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents, biomaterials, and analytical tools.
For further information on the synthesis, properties, and applications of tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate, consult recent publications in Organic Chemistry, Bioorganic Chemistry, and Pharmaceutical Chemistry journals. These resources provide detailed insights into the molecule's role in contemporary scientific research and its potential for future innovations.
References:
1. Green Chemistry, 2023
2. Journal of Computational Chemistry, 2024
3. Biomaterials, 2024
4. Antimicrobial Agents and Chemotherapy, 2023
5. Catalysis Science & Technology, 2023
6. Chemical Science, 2024
7. Organic Letters, 2024
8. Organic & Biomolecular Chemistry, 2023
126874-66-6 (tert-butyl cis-3-hydroxy-2-methyl-pyrrolidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)